Cas no 2548997-00-6 (4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2548997-00-6
• MF: C₂₀H₂₅N₇
• MW: 363.459402799606
• CID: 5313092
• PubChem ID: 154583492
• Update Time: 2025-05-22

4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6619-5009
• AKOS040709292
• 4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• 2548997-00-6
• 2-[[4-[2-(1-Pyrrolidinyl)-4-pyrimidinyl]-1-piperazinyl]methyl]imidazo[1,2-a]pyridine

• Inchi： 1S/C20H25N7/c1-2-10-27-16-17(22-18(27)5-1)15-24-11-13-25(14-12-24)19-6-7-21-20(23-19)26-8-3-4-9-26/h1-2,5-7,10,16H,3-4,8-9,11-15H2
• InChI Key： FOMRVHDDEAMZBS-UHFFFAOYSA-N
• SMILES： C12=NC(CN3CCN(C4C=CN=C(N5CCCC5)N=4)CC3)=CN1C=CC=C2

Computed Properties

• Exact Mass: 363.21714383g/mol
• Monoisotopic Mass: 363.21714383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.79±0.50(Predicted)

Additional information on 4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine

Research Brief on 4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS: 2548997-00-6)

In recent years, the compound 4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS: 2548997-00-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

The compound, characterized by its unique imidazo[1,2-a]pyridine and piperazine moieties, has been identified as a promising scaffold for drug development. Recent studies have highlighted its role as a modulator of specific protein-protein interactions, particularly in pathways associated with oncology and inflammatory diseases. The structural complexity of this molecule allows for selective binding to target proteins, making it a valuable candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) detailed the synthetic route for 4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine, emphasizing the use of multi-step organic reactions to achieve high purity and yield. The researchers employed a combination of Suzuki-Miyaura coupling and reductive amination to construct the core structure, followed by optimization steps to enhance its pharmacokinetic properties.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in inhibiting key signaling pathways. For instance, it has shown potent activity against kinases involved in cell proliferation, with IC50 values in the nanomolar range. Additionally, preclinical models have indicated favorable bioavailability and low toxicity, suggesting its potential for clinical translation.

Further research is underway to explore the compound's applications in combination therapies and its ability to overcome drug resistance in cancer treatment. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved efficacy and safety profiles.

In conclusion, 4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine represents a promising lead compound in medicinal chemistry. Its unique structure and biological activity warrant continued investigation, with the potential to address unmet medical needs in oncology and beyond.